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Compound of Interest

2-(3-Methoxyphenyl)-4,4,5,5-
Compound Name: )
tetramethyl-1,3,2-dioxaborolane

Cat. No.: B130250

For Researchers, Scientists, and Drug Development Professionals

Core Summary

This guide provides a comprehensive technical overview of the structure, synthesis, and
reactivity of m-(Pinacolboryl)anisole, a key building block in modern organic synthesis,
particularly in the realm of drug discovery and development. Its utility primarily stems from its
role as a stable, versatile precursor in palladium-catalyzed cross-coupling reactions, most
notably the Suzuki-Miyaura coupling, for the formation of carbon-carbon bonds. This document
collates available spectroscopic and physical data, outlines detailed experimental protocols,
and visualizes its structure and synthetic pathways.

Chemical Structure and Properties

m-(Pinacolboryl)anisole, systematically named 2-(3-methoxyphenyl)-4,4,5,5-tetramethyl-
1,3,2-dioxaborolane, possesses the chemical formula C13H19BO3.[1][2][3][4] The molecule
consists of a central benzene ring substituted at the meta position with a methoxy group (-
OCH3) and a pinacolboryl group. The pinacolboryl group, a five-membered ring containing
boron and two oxygen atoms, along with four methyl groups, imparts significant stability to this
organoboron compound, making it less prone to degradation and protodeboronation compared
to the corresponding boronic acid.

Physical and Chemical Properties:
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Property Value Reference
CAS Number 325142-84-5 [1113114]
Molecular Weight 234.10 g/mol [1]
Appearance Clear, colc?rle.ss to almost 2]
colorless liquid

Density 1.028 g/mL at 25 °C [4]
Refractive Index n20/D 1.502 [4]

Boiling Point 328.2+25.0 °C (Predicted) [2]

Flash Point >110°C [2]

Storage Temperature 2-8°C [4]

Structural Diagram:

Caption: Chemical structure of m-(Pinacolboryl)anisole.

Experimental Protocols

Synthesis of m-(Pinacolboryl)anisole

A general and widely used method for the synthesis of arylboronic acid pinacol esters is the

esterification of the corresponding arylboronic acid with pinacol.

General Procedure for the Synthesis of Arylboronic Acid Pinacol Esters:

e Reactants:

o 3-Methoxyphenylboronic acid (1 equivalent)

o Pinacol (1.2 equivalents)

o Anhydrous diethyl ether (Et20) or other suitable solvent

e Procedure:
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(Pinacolboryl)anisole.[5]

Synthesis Workflow:

Stir the resulting solution at room temperature overnight.

To a solution of pinacol in diethyl ether, add the 3-methoxyphenylboronic acid.

Concentrate the reaction mixture under reduced pressure to remove the solvent.

Purify the crude product by flash column chromatography to yield the desired m-
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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